Cas no 1696162-24-9 (4-(bromomethyl)-2-chloro-1-phenoxybenzene)

• Product Name: 4-(bromomethyl)-2-chloro-1-phenoxybenzene
• CAS No: 1696162-24-9
• MF: C₁₃H₁₀BrClO
• MW: 297.574902057648
• CID: 6446339
• Update Time: 2025-06-08

4-(bromomethyl)-2-chloro-1-phenoxybenzene Chemical and Physical Properties

Names and Identifiers

• 4-(bromomethyl)-2-chloro-1-phenoxybenzene
• Benzene, 4-(bromomethyl)-2-chloro-1-phenoxy-

• Inchi： 1S/C13H10BrClO/c14-9-10-6-7-13(12(15)8-10)16-11-4-2-1-3-5-11/h1-8H,9H2
• InChI Key： LKPBMJHJHYPQHP-UHFFFAOYSA-N
• SMILES： C1(OC2=CC=CC=C2)=CC=C(CBr)C=C1Cl

Experimental Properties

• Density: 1.477±0.06 g/cm3(Predicted)
• Boiling Point: 338.7±37.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 4-(bromomethyl)-2-chloro-1-phenoxybenzene

Introduction to 4-(Bromomethyl)-2-chloro-1-phenoxybenzene (CAS No. 1696162-24-9)

4-(Bromomethyl)-2-chloro-1-phenoxybenzene (CAS No. 1696162-24-9) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound features a bromomethyl group, a chlorine atom, and a phenoxy substituent, making it a valuable intermediate in the synthesis of various biologically active molecules and pharmaceuticals.

The chemical structure of 4-(Bromomethyl)-2-chloro-1-phenoxybenzene is characterized by its aromatic ring system with multiple functional groups. The bromomethyl group provides a reactive site for nucleophilic substitution reactions, while the chlorine atom and phenoxy substituent contribute to the compound's overall reactivity and solubility properties. These features make it an attractive starting material for the synthesis of complex molecules with diverse applications.

Recent research has highlighted the potential of 4-(Bromomethyl)-2-chloro-1-phenoxybenzene in the development of new therapeutic agents. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and anti-cancer properties. The bromomethyl group can be readily functionalized to introduce various pharmacophores, enhancing the biological activity and selectivity of the resulting molecules.

In the context of drug discovery, 4-(Bromomethyl)-2-chloro-1-phenoxybenzene has been utilized as a key intermediate in the synthesis of small molecule inhibitors targeting specific enzymes and receptors. One notable application is in the development of inhibitors for kinases, which play crucial roles in cellular signaling pathways and are implicated in various diseases, including cancer and autoimmune disorders.

The synthetic versatility of 4-(Bromomethyl)-2-chloro-1-phenoxybenzene has also been leveraged in the design of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. By incorporating this compound into prodrug designs, researchers can improve the pharmacokinetic properties and reduce the side effects associated with traditional drug formulations.

Beyond its applications in pharmaceutical research, 4-(Bromomethyl)-2-chloro-1-phenoxybenzene has found utility in materials science. Its unique combination of functional groups makes it suitable for use in the synthesis of polymers and other advanced materials with tailored properties. For example, it can be used to create polymers with enhanced thermal stability or improved mechanical strength.

In environmental chemistry, 4-(Bromomethyl)-2-chloro-1-phenoxybenzene has been studied for its potential as a model compound to understand the fate and behavior of halogenated organic compounds in aquatic systems. Research in this area is crucial for assessing environmental risks and developing strategies for pollution control.

The physical properties of 4-(Bromomethyl)-2-chloro-1-phenoxybenzene, such as its melting point, boiling point, and solubility, have been well-characterized through experimental studies. These properties are essential for optimizing synthetic protocols and ensuring the compound's stability during storage and transportation.

Safety considerations are paramount when handling 4-(Bromomethyl)-2-chloro-1-phenoxybenzene. While it is not classified as a hazardous substance under current regulations, proper safety protocols should be followed to minimize exposure risks. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas to prevent inhalation or skin contact.

In conclusion, 4-(Bromomethyl)-2-chloro-1-phenoxybenzene (CAS No. 1696162-24-9) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers engaged in drug discovery, materials science, and environmental chemistry. As ongoing research continues to uncover new applications and insights, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.